Cas no 126824-46-2 ((2R)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol)

(2R)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol Properties

Names and Identifiers

• H-93/82, (R)-
• (2R)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol
• 1543UEJ26C
• 126824-46-2
• Q27251686
• UNII-1543UEJ26C
• (R)-H-93/82
• 1,2-Propanediol, 3-(4-(2-methoxyethyl)phenoxy)-, (2R)-
• +Expand

• InChIKey： MELFVOGWPJFQBB-LLVKDONJSA-N
• Inchi： 1S/C12H18O4/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3/t11-/m1/s1
• SMILES： O(C1C=CC(=CC=1)CCOC)C[C@@H](CO)O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 226.12050905g/mol
• Heavy Atom Count: 16
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9Ų